Cas no 174810-05-0 (1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-(hydroxymethyl)-2-propenyl]-)

1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-(hydroxymethyl)-2-propenyl]- structure
174810-05-0 structure
Product name:1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-(hydroxymethyl)-2-propenyl]-
CAS No:174810-05-0
MF:C12H11NO3
MW:217.22064
CID:1360895
PubChem ID:10998460

1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-(hydroxymethyl)-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-(hydroxymethyl)-2-propenyl]-
    • 2-[(2S)-1-hydroxybut-3-en-2-yl]isoindole-1,3-dione
    • SCHEMBL15319789
    • (S)-2-(1-hydroxybut-3-en-2-yl)isoindoline-1,3-dione
    • XWARCKJYBAUGMZ-QMMMGPOBSA-N
    • DTXSID10451307
    • 174810-05-0
    • Inchi: InChI=1S/C12H11NO3/c1-2-8(7-14)13-11(15)9-5-3-4-6-10(9)12(13)16/h2-6,8,14H,1,7H2/t8-/m0/s1
    • InChI Key: XWARCKJYBAUGMZ-QMMMGPOBSA-N
    • SMILES: C=CC(CO)N1C(=O)C2=CC=CC=C2C1=O

Computed Properties

  • Exact Mass: 217.07393
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61

1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-(hydroxymethyl)-2-propenyl]- Related Literature

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